Cas no 342435-11-4 (tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate)

• Product Name: tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate
• CAS No: 342435-11-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5910424
• PubChem ID: 87918870
• Update Time: 2025-06-26

tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate
• (2,2-Dimethyl-3-oxo-propyl)-methyl-carbamic acid tert-butyl ester
• Carbamic acid, (2,2-dimethyl-3-oxopropyl)methyl-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (2,2-dimethyl-3-oxopropyl)methyl-, 1,1-dimethylethyl ester
• 342435-11-4
• tert-butyl N-(2,2-dimethyl-3-oxopropyl)-N-methylcarbamate
• DTXSID501148078
• EN300-7024135
• SCHEMBL5962469

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12(6)7-11(4,5)8-13/h8H,7H2,1-6H3
• InChI Key： VTSQGUKMJZKNDN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C)(C)C=O)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±19.0 °C(Predicted)
• pka: -1.46±0.70(Predicted)

Additional information on tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate

tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate: A Comprehensive Overview

The compound with CAS No. 342435-11-4, commonly referred to as tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate functional group. The presence of the tert-butyl group imparts steric hindrance, while the carbamate group introduces hydrogen bonding capabilities, making this compound highly suitable for applications in polymer chemistry, drug delivery systems, and agricultural chemicals.

Recent studies have highlighted the potential of tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate in the development of advanced materials. For instance, researchers have explored its use as a building block for synthesizing biodegradable polymers. These polymers exhibit excellent mechanical properties and are being considered for applications in sustainable packaging and biomedical devices. The ability of this compound to form stable polymer networks is attributed to its unique balance of steric and electronic effects.

In the field of agricultural chemistry, tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate has been investigated as a precursor for herbicides and pesticides. Its derivatives have shown promising results in controlling plant growth regulators and pest populations without adverse environmental impacts. This is particularly relevant in the context of increasing demand for eco-friendly agricultural solutions.

The synthesis of tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate involves a multi-step process that typically begins with the preparation of intermediates such as methyl carbamate derivatives. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic techniques have enabled more efficient synthesis routes, reducing production costs and enhancing scalability.

From a structural perspective, the compound's molecular formula is C₁₅H₂₇NO₃, with a molecular weight of 287.36 g/mol. Its IUPAC name reflects its structural composition: tert-butyl refers to the bulky alkyl group attached to the nitrogen atom of the carbamate moiety. The 2,2-dimethyl-3-oxopropyl group adds further complexity to the molecule, contributing to its unique reactivity and solubility properties.

The physical properties of tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate are critical for its applications. It has a melting point of approximately 55°C and a boiling point around 180°C under standard pressure conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. However, it exhibits limited solubility in water due to its hydrophobic nature.

In terms of safety considerations, while tert-butyl (2,2-dimethyl-3-oxopropyl)(methyl)carbamate is not classified as a hazardous chemical under normal handling conditions, it is essential to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or processing.

The application landscape for this compound continues to expand with ongoing research efforts. For example, recent studies have explored its potential as a stabilizer in polyurethane foams due to its ability to enhance thermal stability and mechanical integrity. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of prodrugs that can improve drug delivery efficiency.

In conclusion, CAS No. 342435-11-4 represents a compound with multifaceted applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern material science and chemical synthesis. As research progresses, we can expect even more innovative uses for this compound in the near future.